![molecular formula C17H16ClN3OS B4013660 2-(1H-benzimidazol-2-ylthio)-N-(4-chlorophenyl)butanamide](/img/structure/B4013660.png)
2-(1H-benzimidazol-2-ylthio)-N-(4-chlorophenyl)butanamide
Overview
Description
2-(1H-benzimidazol-2-ylthio)-N-(4-chlorophenyl)butanamide is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. This compound is commonly referred to as benzimidazole derivative and has been synthesized using different methods. The purpose of
Mechanism of Action
The mechanism of action of 2-(1H-benzimidazol-2-ylthio)-N-(4-chlorophenyl)butanamide is not well understood. However, studies have suggested that these compounds act by inhibiting the growth of cancer cells through various mechanisms such as inducing apoptosis, inhibiting angiogenesis, and disrupting the cell cycle.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant biochemical and physiological effects. These compounds have been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit angiogenesis. Additionally, these compounds have been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(1H-benzimidazol-2-ylthio)-N-(4-chlorophenyl)butanamide in lab experiments is its potential as an anti-cancer agent. However, limitations include the lack of understanding of its mechanism of action and potential side effects.
Future Directions
The future directions for research on 2-(1H-benzimidazol-2-ylthio)-N-(4-chlorophenyl)butanamide are vast. Some potential areas of research include further investigation into its mechanism of action, the development of more potent derivatives, and the evaluation of its potential as a therapeutic agent for other diseases such as inflammatory disorders.
Conclusion:
In conclusion, this compound is a chemical compound that has shown potential as an anti-cancer agent. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound as a therapeutic agent.
Scientific Research Applications
2-(1H-benzimidazol-2-ylthio)-N-(4-chlorophenyl)butanamide has been extensively studied for its potential applications in various fields. One of the primary areas of research is in the field of medicine, where this compound has shown promise as an anti-cancer agent. Studies have shown that benzimidazole derivatives exhibit cytotoxicity against various cancer cell lines, making them potential candidates for cancer treatment.
Properties
IUPAC Name |
2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-chlorophenyl)butanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClN3OS/c1-2-15(16(22)19-12-9-7-11(18)8-10-12)23-17-20-13-5-3-4-6-14(13)21-17/h3-10,15H,2H2,1H3,(H,19,22)(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLSSXINRRKDNSR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=CC=C(C=C1)Cl)SC2=NC3=CC=CC=C3N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClN3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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